3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro2-naphthol

• CAS No.: 22825-14-5
• Molecular Formula: C15H22O
• Molecular Weight: 218.33 g/mol
• IUPAC Name: 3,5,5,8,8-pentamethyl-6,7-dihydronaphthalen-2-ol
• InChI: InChI=1S/C15H22O/c1-10-8-11-12(9-13(10)16)15(4,5)7-6-14(11,2)3/h8-9,16H,6-7H2,1-5H3
• InChI Key: DKYWLVQIIIGFIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1O)C(CCC2(C)C)(C)C

Description

3,5,5,8,8-Pentamethyl-5,6,7,8-tetrahydro2-naphthol is a useful research compound. Its molecular formula is C15H22O and its molecular weight is 218.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Into a round bottom flask there are introduced 10.8 g (100 mmoles) of ortho cresol, 100 ml of dichloromethane (CH2Cl2) and 18.3 g (100 mmoles) of 2,4-dichloro-2,4-dimethylhexane. The reaction mixture is cooled to 5° C. and there are added, in small quantities, 6.6 g (50 mmoles) of aluminum chloride. The temperature is permitted to rise to 20° C. The reaction mixture is stirred for 2 hours and it is then poured into 200 ml of water. The organic phase is decanted, dried on magnesium sulfate (MgSO4) and the solvents are evaporated. The residue is recrystallized in 100 ml of hexane, yielding 20.3 g (93%) of 3-methyl-5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-naphthol which melts at 122°-123° C.

Synthesis routes and methods II

Procedure details

50.8 g (0.27 mol) of 2,5-dichloro-2,5-dimethylhexane, 30 g (0.27 mol) of 2-methylphenol and 500 ml of dichloromethane were introduced into a three-necked flask. 14.8 g (0.11 mol) of aluminum chloride were added in small amounts at 0° C. and the entire contents were stirred at room temperature for twelve hours. The reaction medium was poured into ice-cold water, extracted with dichloromethane, the organic phase decanted off, washed with sodium bicarbonate, dried over magnesium sulfate and evaporated.